Luminacin C1

• Molecular Formula: C25H36O9
• Molecular Weight: 480.5 g/mol
• InChI: InChI=1S/C25H36O9/c1-7-18-25(34-18)17(27)9-16(33-24(25)31)19(11(2)3)22(30)13-8-14(23(32-6)12(4)5)21(29)15(10-26)20(13)28/h8,10-12,16-19,23-24,27-29,31H,7,9H2,1-6H3/t16-,17-,18+,19?,23?,24-,25+/m1/s1
• InChIKey: RZDDSTARNVCULQ-MHLQYBCNSA-N

Luminacin C1 for Research: A Potent Angiogenesis Inhibitor from the Streptomyces sp. Mer-VD1207 Family

Luminacin C1 is a natural product belonging to the luminacin family, a group of macrocyclic compounds isolated from the fermentation broth of the soil bacterium *Streptomyces* sp. Mer-VD1207 [1]. It is one of fourteen structurally related luminacin components (A1, A2, B1, B2, C1, C2, D, E1, E2, E3, F, G1, G2, and H) identified for their ability to inhibit capillary tube formation in vitro [1]. Luminacin C1 demonstrates a potent inhibitory effect on angiogenesis, with an IC50 of less than 0.1 μg/mL in a rat aorta matrix culture model [2]. This compound serves as a key tool for studying angiogenesis mechanisms and as a potential lead for anticancer drug development.

Workflow

Angiogenesis inhibition studies (capillary tube formation)

Assay Context

Morphologically distinct mechanism-of-action research

Structural Probe

Stereochemically confirmed natural product for SAR studies

Quality Control

Reference standard for fermentation batch analysis

• [1] Naruse N, Kageyama-Kawase R, Funahashi Y, Wakabayashi T. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. I. Taxonomy, fermentation, isolation, physico-chemical properties and structure elucidation. J Antibiot (Tokyo). 2000 Jun;53(6):579-90. doi: 10.7164/antibiotics.53.579. PMID: 10966073. View Source
• [2] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. PMID: 10966074. View Source

Why Substituting Luminacin C1 with Other Family Members Risks Inconsistent Research Outcomes

Despite sharing a common biosynthetic origin, luminacin family members exhibit distinct structural features and, critically, divergent biological activity profiles. Luminacin D is reported as the most potent angiogenesis inhibitor in the family [1], while luminacin C2 (also known as UCS15A) is a known Src kinase SH3 domain interaction inhibitor with documented anti-invasive properties in breast cancer models [2]. In contrast, luminacin C1's specific molecular target(s) and downstream signaling effects remain uncharacterized relative to its closest structural analog, luminacin C2. Interchanging luminacin C1 with other family members without rigorous comparative validation therefore introduces significant variability and can confound data interpretation in angiogenesis and cancer research. The following quantitative evidence details the specific, measurable differentiators that justify a strategic selection of Luminacin C1 for targeted studies.

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Luminacin D exhibits broader anti-angiogenic profile and may not be directly substitutable for C1 in potency-focused studies.

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Standard VEGF receptor or MMP inhibitors produce a distinct capillary morphology; mechanistic substitution may not replicate luminacin-specific endpoints.

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Stereochemical difference at C1″ in Luminacin C2 may shift biological activity, limiting direct analog interchange in SAR workflows.

• [1] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. PMID: 10966074. View Source
• [2] Sharma SV, Oneyama C, Yamashita Y, et al. UCS15A, a non-kinase inhibitor of Src signal transduction. Oncogene. 2001;20(16):2068-79. doi: 10.1038/sj.onc.1204308. (Cited by Nathan Bartlett scite.ai profile for luminacin C2 mechanism). View Source

Quantitative Evidence for Selecting Luminacin C1 Over Its Closest Analogs

Potent Anti-Angiogenic Activity in Rat Aorta Matrix Culture Model

Luminacin C1 exhibits potent inhibition of capillary tube formation, with an IC50 of less than 0.1 μg/mL in a rat aorta matrix culture model [1]. While Luminacin D is noted as the 'strongest inhibitor' in the same assay system, its reported IC50 in a related study was 4.5 ± 0.7 μM [2], indicating that direct potency comparisons require careful consideration of assay conditions and unit conversion. This data confirms Luminacin C1's robust anti-angiogenic activity, placing it among the most potent members of the luminacin family.

Anti-angiogenic potency

Head-to-head

IC50 < 0.1 μg/mL

Supports angiogenesis screening context

Rat aorta matrix model; among top 7 active luminacins

Evidence Dimension	Capillary tube formation inhibition (IC50)
Target Compound Data	< 0.1 μg/mL
Comparator Or Baseline	Luminacin D (IC50 = 4.5 ± 0.7 μM) [2]
Quantified Difference	Potency values from different assay systems; direct comparison not advised.
Conditions	Rat aorta matrix culture model (for C1); cell-based angiogenesis assay (for D).

Why This Matters

This data establishes Luminacin C1's high potency in a physiologically relevant ex vivo angiogenesis model, making it a valuable tool for validating target engagement and screening for novel anti-angiogenic mechanisms.

• [1] Wakabayashi T, Kageyama-Kawase R, Naruse N, Funahashi Y, Yoshimatsu K. Luminacins: a family of capillary tube formation inhibitors from Streptomyces sp. II. Biological activities. J Antibiot (Tokyo). 2000 Jun;53(6):591-6. doi: 10.7164/antibiotics.53.591. PMID: 10966074. View Source
• [2] Kim Y, et al. Total Synthesis of Luminacin D. Org Lett. 2002;4(18):3087-3089. doi: 10.1021/ol026382q. PMID: 12201724. View Source

Structural Distinction from Luminacin C2 Enables Unique Epimer-Specific Biological Studies

Total synthesis and structural elucidation confirm that Luminacin C1 and its epimer, Luminacin C2, differ only in their configuration at the C1'' position [1]. This single stereochemical difference is critical, as Luminacin C2 (UCS15A) is a known inhibitor of Src kinase SH3 domain-mediated protein-protein interactions, with documented effects on breast cancer cell invasion and metastasis [2]. The distinct biological activity of Luminacin C2 underscores that Luminacin C1 cannot be assumed to share the same mechanism or target profile.

Absolute stereochemistry

Source review

(2S,4R,8R) confirmed via total synthesis

Supports stereochemical assignment in SAR

Resolves ambiguity with SI-4228/UCS15A

Evidence Dimension	Molecular target and mechanism of action
Target Compound Data	Unknown molecular target; inhibits capillary tube formation.
Comparator Or Baseline	Luminacin C2 (UCS15A): Inhibits Src SH3 domain interactions and breast cancer cell invasion [2].
Quantified Difference	N/A (Qualitative mechanistic difference).
Conditions	In vitro angiogenesis assays (C1); Src signaling and invasion assays (C2).

Why This Matters

For researchers investigating angiogenesis mechanisms beyond Src kinase signaling or seeking to identify novel molecular targets, Luminacin C1 provides a structurally distinct probe compared to Luminacin C2, enabling the dissection of divergent biological pathways within the luminacin family.

• [1] Tatsuta K, et al. The first total synthesis and establishment of absolute structure of luminacins C1 and C2. Tetrahedron Lett. 2001;42(43):7625-7628. doi: 10.1016/S0040-4039(01)01657-4. View Source
• [2] Nathan Bartlett scite.ai profile summarizing Sharma SV, et al. UCS15A, a non-kinase inhibitor of Src signal transduction. Oncogene. 2001;20(16):2068-79. View Source

Unique Mechanism of Action Inferred from Distinct Capillary Morphology

In a comparative study of angiogenesis inhibitors using a rat aorta matrix culture model, the luminacin mixture (including C1) induced a capillary morphology distinctly different from that caused by VEGF receptor kinase inhibitors or MMP inhibitors [1]. This morphological divergence suggests that luminacins, including C1, operate through a unique mechanism of action that is not simply VEGF pathway inhibition or extracellular matrix degradation. This contrasts with the known Src-targeting mechanism of luminacin C2, further differentiating C1's biological profile.

Capillary morphology phenotype

Reported comparison

Qualitatively distinct from VEGF, MMP, Dex, TNP-470 inhibitors

Indicates non-canonical mechanism context

Rat aortic ring assay; observer-dependent morphology

Evidence Dimension	Mechanism of action inferred from capillary morphology
Target Compound Data	Unique capillary morphology, distinct from VEGF receptor kinase and MMP inhibitors.
Comparator Or Baseline	VEGF receptor kinase inhibitor, MMP inhibitor, dexamethasone, TNP-470 (all induced different morphologies).
Quantified Difference	N/A (Qualitative morphological difference).
Conditions	Rat aorta fragment in type I collagen gel.

Why This Matters

The unique morphological signature of luminacins in angiogenesis assays provides a functional differentiation from other inhibitor classes and suggests that Luminacin C1 may target a novel pathway in endothelial cell biology, making it a valuable tool for discovering new anti-angiogenic targets and mechanisms.

• [1] Hata-Sugi N, Kawase-Kageyama R, Wakabayashi T. Characterization of rat aortic fragment within collagen gel as an angiogenesis model; capillary morphology may reflect the action mechanisms of angiogenesis inhibitors. Biol Pharm Bull. 2002 Apr;25(4):446-51. doi: 10.1248/bpb.25.446. PMID: 11995922. View Source

Optimal Research Applications for Luminacin C1 Based on Quantified Differentiation

Investigating VEGF-Independent Angiogenesis Pathways

Luminacin C1 is ideally suited for studies aiming to identify novel angiogenesis inhibitors or pathways independent of VEGF signaling. Its unique capillary morphology profile [1] and undefined molecular target make it a prime tool for chemical biology and target deconvolution efforts. Researchers can use Luminacin C1 in phenotypic screening cascades to discover and validate new druggable nodes in angiogenesis that are distinct from well-characterized VEGF and MMP pathways.

Differentiating Src-Dependent and Src-Independent Anti-Angiogenic Effects

Given that Luminacin C2 (UCS15A) is a known Src signaling inhibitor, Luminacin C1 serves as an essential control compound for dissecting the Src-dependent and Src-independent anti-angiogenic activities within the luminacin family [2]. Parallel use of C1 and C2 in functional assays can help attribute specific biological effects (e.g., on cell migration, invasion, or proliferation) to either Src pathway inhibition or to a separate, uncharacterized mechanism targeted by C1.

Stereochemical Structure-Activity Relationship (SAR) Studies

The established epimeric relationship between Luminacin C1 and Luminacin C2 [3] provides a powerful system for SAR studies focused on the role of C1'' stereochemistry in target binding and biological activity. Researchers can employ these matched molecular pairs to probe how subtle stereochemical changes dictate target engagement, cellular potency, and downstream signaling, thereby informing the design of more selective and potent angiogenesis inhibitors.

Application

Selection Property

Validation Focus

Angiogenesis mechanism studies

Morphological phenotype context

Non-canonical pathway review

Structure-activity relationship (SAR) research

Verified absolute stereochemistry

Enantiomer-specific activity review

Cancer cell autophagy research

Cell-model selectivity profile

Autophagy endpoint review

Fermentation quality control reference

Confirmed structural identity

Batch consistency verification

• [1] Hata-Sugi N, Kawase-Kageyama R, Wakabayashi T. Characterization of rat aortic fragment within collagen gel as an angiogenesis model; capillary morphology may reflect the action mechanisms of angiogenesis inhibitors. Biol Pharm Bull. 2002 Apr;25(4):446-51. doi: 10.1248/bpb.25.446. PMID: 11995922. View Source
• [2] Nathan Bartlett scite.ai profile summarizing Sharma SV, et al. UCS15A, a non-kinase inhibitor of Src signal transduction. Oncogene. 2001;20(16):2068-79. View Source
• [3] Tatsuta K, et al. The first total synthesis and establishment of absolute structure of luminacins C1 and C2. Tetrahedron Lett. 2001;42(43):7625-7628. doi: 10.1016/S0040-4039(01)01657-4. View Source